5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide

• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C19H18N2O4/c1-23-16-6-2-3-7-17(16)24-13-15-8-9-18(25-15)19(22)21-12-14-5-4-10-20-11-14/h2-11H,12-13H2,1H3,(H,21,22)
• InChI Key: IJBWUTKRNXJJTF-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OCC2=CC=C(O2)C(=O)NCC3=CN=CC=C3

Description

5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide, also known as Pimavanserin, is a novel drug that has been developed for the treatment of Parkinson's disease psychosis. It is a selective serotonin inverse agonist that acts on the 5-HT2A receptor. Pimavanserin has been found to be effective in reducing hallucinations and delusions in patients with Parkinson's disease psychosis.

Mechanism of Action

5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide acts as a selective serotonin inverse agonist that acts on the 5-HT2A receptor. It has a high affinity for the 5-HT2A receptor and a low affinity for other serotonin receptors. By blocking the 5-HT2A receptor, 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide reduces the activity of the serotonin system, which is thought to be involved in the development of hallucinations and delusions in patients with Parkinson's disease psychosis.
Biochemical and physiological effects:
5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide has been found to have minimal effects on other neurotransmitter systems, such as dopamine, norepinephrine, and histamine. It has also been found to have a low potential for drug-drug interactions. 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide is metabolized by the cytochrome P450 system and is excreted primarily in the feces.

Advantages and Limitations for Lab Experiments

5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide has several advantages for use in lab experiments. It is a highly selective compound that acts on a specific receptor, which makes it useful for studying the role of the 5-HT2A receptor in neuropsychiatric disorders. 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide has also been found to have a low potential for drug-drug interactions, which makes it useful for studying the effects of other drugs on the serotonin system. However, one limitation of 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide is that it is a relatively new drug, and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for the study of 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide. One direction is to study its efficacy in the treatment of other neuropsychiatric disorders, such as Alzheimer's disease, schizophrenia, and depression. Another direction is to study the long-term effects of 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide and its potential for drug-drug interactions. Additionally, the development of new drugs that target the serotonin system may provide new insights into the treatment of neuropsychiatric disorders.

Synthesis Methods

5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide is synthesized by a multi-step process. The first step involves the reaction of 2-methoxyphenol with formaldehyde and hydrogen cyanide to form 2-methoxy-5-formylphenyl cyanide. This intermediate is then reacted with pyridine-3-methanol to form 5-[(2-methoxyphenoxy)methyl]pyridine-3-methanol. The final step involves the reaction of this intermediate with furan-2-carboxylic acid chloride to form 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide.

Scientific Research Applications

5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide has been extensively studied for its efficacy in treating Parkinson's disease psychosis. Clinical trials have shown that 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide is effective in reducing hallucinations and delusions in patients with Parkinson's disease psychosis. 5-[(2-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide has also been studied for its potential use in the treatment of other neuropsychiatric disorders such as Alzheimer's disease, schizophrenia, and depression.